4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate 4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate
Brand Name: Vulcanchem
CAS No.:
VCID: VC15669554
InChI: InChI=1S/C19H20N6O6/c1-11(26)31-13-6-5-12(7-14(13)30-4)8-21-22-15(27)9-25-10-20-17-16(25)18(28)24(3)19(29)23(17)2/h5-8,10H,9H2,1-4H3,(H,22,27)/b21-8+
SMILES:
Molecular Formula: C19H20N6O6
Molecular Weight: 428.4 g/mol

4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate

CAS No.:

Cat. No.: VC15669554

Molecular Formula: C19H20N6O6

Molecular Weight: 428.4 g/mol

* For research use only. Not for human or veterinary use.

4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate -

Specification

Molecular Formula C19H20N6O6
Molecular Weight 428.4 g/mol
IUPAC Name [4-[(E)-[[2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
Standard InChI InChI=1S/C19H20N6O6/c1-11(26)31-13-6-5-12(7-14(13)30-4)8-21-22-15(27)9-25-10-20-17-16(25)18(28)24(3)19(29)23(17)2/h5-8,10H,9H2,1-4H3,(H,22,27)/b21-8+
Standard InChI Key ACQVPVJIGTUPJK-ODCIPOBUSA-N
Isomeric SMILES CC(=O)OC1=C(C=C(C=C1)/C=N/NC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC
Canonical SMILES CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC

Introduction

This section would introduce the compound "4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate," focusing on its structural features and potential applications. The compound appears to be a derivative of purine with hydrazinylidene and phenyl acetate functionalities, suggesting possible biological or pharmaceutical relevance.

Synthesis

This section would explore potential synthetic pathways. Based on the compound's structure:

  • Starting Materials: Likely involves purine derivatives and acetyl hydrazones.

  • Reaction Conditions: Typical reactions may include condensation under acidic or basic conditions.

  • Purification: Chromatography or recrystallization methods.

Applications

Potential applications could include:

  • Pharmaceuticals: As purine derivatives often show biological activity.

  • Chemical Probes: For studying enzymatic processes involving purines.

Analytical Methods

Characterization techniques might include:

  • NMR Spectroscopy: To confirm structural details.

  • Mass Spectrometry (MS): For molecular weight determination.

  • Infrared Spectroscopy (IR): To identify functional groups.

If you have access to specific databases or additional details about this compound, I can refine this framework further. Let me know how you'd like to proceed!

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